Cas no 2034393-83-2 (N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}furan-2-carboxamide)

• Product Name: N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}furan-2-carboxamide
• CAS No: 2034393-83-2
• MF: C₁₄H₁₃N₅O₂
• MW: 283.285321950912
• CID: 5969828
• PubChem ID: 122162702
• Update Time: 2025-05-21

N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}furan-2-carboxamide
• N-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]furan-2-carboxamide
• N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)furan-2-carboxamide
• F6573-1552
• 2034393-83-2
• AKOS032469289
• N-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}furan-2-carboxamide

• Inchi： 1S/C14H13N5O2/c1-19-9-10(7-18-19)13-11(15-4-5-16-13)8-17-14(20)12-3-2-6-21-12/h2-7,9H,8H2,1H3,(H,17,20)
• InChI Key： GWJXCDFZAXCERN-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCC1C(C2C=NN(C)C=2)=NC=CN=1)=O

Computed Properties

• Exact Mass: 283.10692467g/mol
• Monoisotopic Mass: 283.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 85.8Ų

Additional information on N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}furan-2-carboxamide

N-{3-(1-Methyl-1H-Pyrazol-4-Yl)Pyrazin-2-Ylmethyl}Furan-2-Carboxamide: A Comprehensive Overview

The compound CAS No. 2034393-83-2, also known as N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}furan-2-carboxamide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a pyrazole ring, a pyrazine ring, and a furan carboxamide group, making it a fascinating subject for both academic and industrial investigations.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The integration of the pyrazole and pyrazine rings introduces a high degree of structural complexity, which is often associated with enhanced biological activity. Researchers have demonstrated that this compound exhibits potent inhibitory effects on specific enzymes, making it a promising candidate for the treatment of various diseases, including cancer and neurodegenerative disorders.

The synthesis of N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}furan-2-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency of this process. These methods not only reduce production time but also minimize the environmental impact, aligning with the principles of green chemistry.

In terms of pharmacological properties, this compound has shown remarkable selectivity towards specific molecular targets. For instance, studies conducted in vitro have revealed its ability to inhibit the activity of certain kinases, which are often overexpressed in cancer cells. This selectivity is attributed to the unique spatial arrangement of the functional groups within the molecule, which allows for precise interactions with target proteins.

Moreover, the compound's stability under physiological conditions has been thoroughly investigated. Research indicates that it maintains its integrity in aqueous solutions at physiological pH levels, which is a critical factor for its potential use as an orally administered drug. Its solubility properties have also been optimized through modifications to its structure, enhancing its bioavailability and reducing the risk of adverse effects.

The application of computational chemistry tools has played a pivotal role in understanding the behavior of this compound at the molecular level. Advanced molecular modeling techniques have provided insights into its binding affinity with target proteins, as well as its potential for inducing structural changes in cellular membranes. These findings have been instrumental in guiding further experimental studies and refining synthetic strategies.

In conclusion, CAS No. 2034393-83-2 represents a significant advancement in the field of organic chemistry. Its unique structure, combined with its promising biological activity and favorable pharmacokinetic properties, positions it as a valuable asset in drug discovery and development. As research continues to uncover new applications for this compound, it is anticipated that it will play an increasingly important role in addressing some of the most pressing challenges in modern medicine.